formycin A 5'-(betagamma-imido)triphosphate
formycin A 5'-(betagamma-imido)triphosphate
AMP-PNP is an adenosine 5'-phosphate.
5'-Adenylic acid, monoanhydride with imidodiphosphoric acid. An analog of ATP, in which the oxygen atom bridging the beta to the gamma phosphate is replaced by a nitrogen atom. It is a potent competitive inhibitor of soluble and membrane-bound mitochondrial ATPase and also inhibits ATP-dependent reactions of oxidative phosphorylation.
5'-Adenylic acid, monoanhydride with imidodiphosphoric acid. An analog of ATP, in which the oxygen atom bridging the beta to the gamma phosphate is replaced by a nitrogen atom. It is a potent competitive inhibitor of soluble and membrane-bound mitochondrial ATPase and also inhibits ATP-dependent reactions of oxidative phosphorylation.
Brand Name:
Vulcanchem
CAS No.:
114661-04-0
VCID:
VC0049629
InChI:
InChI=1S/C10H17N6O12P3/c11-8-5-9(13-2-12-8)16(3-14-5)10-7(18)6(17)4(27-10)1-26-31(24,25)28-30(22,23)15-29(19,20)21/h2-4,6-7,10,17-18H,1H2,(H,24,25)(H2,11,12,13)(H4,15,19,20,21,22,23)/t4-,6-,7-,10-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)O)O)O)O)N
Molecular Formula:
C10H17N6O12P3
Molecular Weight:
506.2 g/mol
formycin A 5'-(betagamma-imido)triphosphate
CAS No.: 114661-04-0
Main Products
VCID: VC0049629
Molecular Formula: C10H17N6O12P3
Molecular Weight: 506.2 g/mol
CAS No. | 114661-04-0 |
---|---|
Product Name | formycin A 5'-(betagamma-imido)triphosphate |
Molecular Formula | C10H17N6O12P3 |
Molecular Weight | 506.2 g/mol |
IUPAC Name | [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]amino]phosphonic acid |
Standard InChI | InChI=1S/C10H17N6O12P3/c11-8-5-9(13-2-12-8)16(3-14-5)10-7(18)6(17)4(27-10)1-26-31(24,25)28-30(22,23)15-29(19,20)21/h2-4,6-7,10,17-18H,1H2,(H,24,25)(H2,11,12,13)(H4,15,19,20,21,22,23)/t4-,6-,7-,10-/m1/s1 |
Standard InChIKey | PVKSNHVPLWYQGJ-KQYNXXCUSA-N |
Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(NP(=O)(O)O)O)O)O)N |
SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)O)O)O)O)N |
Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)O)O)O)O)N |
Description | AMP-PNP is an adenosine 5'-phosphate. 5'-Adenylic acid, monoanhydride with imidodiphosphoric acid. An analog of ATP, in which the oxygen atom bridging the beta to the gamma phosphate is replaced by a nitrogen atom. It is a potent competitive inhibitor of soluble and membrane-bound mitochondrial ATPase and also inhibits ATP-dependent reactions of oxidative phosphorylation. |
Synonyms | Adenosine 5'-(beta,gamma-Imino)triphosphate Adenyl Imidodiphosphate Adenylimidodiphosphate Adenylyl Imidodiphosphate Adenylylimidodiphosphate AMP-PNP AMP-PNP, Mg AMPPNP ATP(beta,gamma-NH) beta,gamma imido ATP beta,gamma-imido-ATP gamma Imido ATP gamma Imino ATP gamma-Imido-ATP gamma-Imino-ATP Imidodiphosphate, Adenyl Imidodiphosphate, Adenylyl Mg 5' Adenylylimidodiphosphate Mg AMP PNP Mg AMP-PNP Mg-5'-Adenylylimidodiphosphate |
PubChem Compound | 33113 |
Last Modified | Nov 11 2021 |
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